3-ethoxy-1-ethyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-4-carboxamide
Description
3-ethoxy-1-ethyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects that make it useful in laboratory experiments. In
Scientific Research Applications
Ionic Liquids and Green Solvents
This compound can be utilized in the synthesis of ionic liquids , which are salts in the liquid state under moderate temperatures. Ionic liquids are known for their unique properties , such as high thermal and chemical stability, high conductivity, wide electrochemical window, low volatility, and nonflammability . These characteristics make them ideal for use as green solvents in various chemical reactions and processes.
Epoxy Network Design
The compound’s structure, containing reactive epoxide groups, allows it to act as a monomer in the design of epoxy networks . These networks are crucial in creating materials with high mechanical strength and chemical resistance, applicable in coatings, adhesives, and composite materials .
Polymerization Initiator
Due to the presence of reactive epoxide groups, this compound can serve as an initiator in the polymerization of epoxy prepolymers. This application is significant in the production of polymers with specific structural and functional properties .
Pharmaceutical Applications
While the search did not yield direct pharmaceutical applications for this specific compound, structurally similar compounds are used as pharmaceutical reference standards. They assist in the determination of analytes in pharmaceutical formulations through spectrophotometric and chromatographic techniques .
Material Science
In material science, the compound’s ability to form ionic liquids with multifaceted roles allows it to be integrated into polymer matrices as reactive or non-reactive additives. This integration can enhance the properties of the material, such as its conductivity and stability .
Electrochemistry
The compound’s derivatives, as part of ionic liquids, can be used as solvents in electrochemistry. Their high conductivity and wide electrochemical window make them suitable for applications in batteries and electroplating processes .
Lubricants and Plasticizers
Ionic liquids derived from this compound can also be employed as lubricants and plasticizers . These applications take advantage of the liquids’ low volatility and nonflammability, improving the performance and longevity of mechanical systems .
Surfactants
Finally, the compound can contribute to the synthesis of surfactants. These are compounds that lower the surface tension between two liquids or a liquid and a solid, playing a critical role in detergents, emulsifiers, and dispersants .
properties
IUPAC Name |
3-ethoxy-1-ethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O3/c1-3-16-9-11(13(15-16)18-4-2)12(17)14-8-10-6-5-7-19-10/h9-10H,3-8H2,1-2H3,(H,14,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIIKTVUJMZPVML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)OCC)C(=O)NCC2CCCO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethoxy-1-ethyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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